Cas no 2764022-40-2 (5-Cyano-2-acetamidobenzoic acid)

• Product Name: 5-Cyano-2-acetamidobenzoic acid
• CAS No: 2764022-40-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5562440
• PubChem ID: 165998884
• Update Time: 2025-10-28

5-Cyano-2-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2764022-40-2
• 5-cyano-2-acetamidobenzoic acid
• EN300-37342897
• 5-Cyano-2-acetamidobenzoic acid

• Inchi： 1S/C10H8N2O3/c1-6(13)12-9-3-2-7(5-11)4-8(9)10(14)15/h2-4H,1H3,(H,12,13)(H,14,15)
• InChI Key： YUZKGLXPQPKTOK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C=CC=1NC(C)=O)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2Ų

Additional information on 5-Cyano-2-acetamidobenzoic acid

5-Cyano-2-Acetamidobenzoic Acid: A Comprehensive Overview

5-Cyano-2-acetamidobenzoic acid (CAS No. 27640-22-40-2) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as 5-cyano-2-acetamidobenzoic acid, is characterized by its unique molecular structure, which includes a benzene ring substituted with a cyano group at the 5-position and an acetamido group at the 2-position, along with a carboxylic acid group at the benzoic acid position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 5-cyano-2-acetamidobenzoic acid involves a series of well-defined chemical reactions. Typically, the starting material is a substituted benzoic acid derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the cyano and acetamido groups. The exact synthesis pathway may vary depending on the desired regioselectivity and yield optimization. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most intriguing aspects of 5-cyano-2-acetamidobenzoic acid is its potential in pharmacological applications. Studies have shown that this compound exhibits antitumor activity, particularly against certain types of cancer cells. The cyano group is believed to play a crucial role in this activity by enhancing the compound's ability to inhibit key enzymes involved in cell proliferation. Additionally, research has demonstrated that 5-cyano-2-acetamidobenzoic acid possesses anti-inflammatory properties, making it a promising candidate for the development of novel anti-inflammatory drugs.

Another area where 5-cyano-2-acetamidobenzoic acid has shown potential is in materials science. Its ability to form stable metal complexes has led to its investigation as a ligand in coordination chemistry. Recent studies have explored its use in creating metal-organic frameworks (MOFs) with applications in gas storage and catalysis. The carboxylic acid group provides excellent coordination capabilities, while the cyano group contributes to electronic properties that enhance MOF stability.

In terms of physical properties, 5-cyano-2-acetamidobenzoic acid is typically a crystalline solid with a melting point around 180°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical stability of 5-cyano-2-acetamidobenzoic acid under different conditions has also been extensively studied. It is relatively stable under neutral and mildly acidic conditions but can undergo hydrolysis under strongly basic conditions. This information is critical for its storage and handling, as well as for optimizing its use in industrial applications.

Recent research has also focused on the biological effects of 5-cyano-2-acetamidobenzoic acid on cellular systems. In vitro studies have revealed that it can modulate signaling pathways involved in apoptosis, suggesting its potential as an anticancer agent. Furthermore, preclinical studies have demonstrated that it exhibits low toxicity in animal models, which is encouraging for its translation into clinical applications.

In conclusion, 5-cyano-2-acetamidobenzoic acid (CAS No. 27640-22-40-2) is a versatile compound with a wide range of potential applications in medicine, materials science, and organic synthesis. Its unique combination of functional groups provides it with distinctive chemical properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.